
A Technical Guide to the Physical Properties of
2-Butanesulfonyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1271410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical properties of 2-

butanesulfonyl chloride (CAS No. 4375-72-8), a key intermediate in organic synthesis. Due to

the prevalence of data for its isomer, 1-butanesulfonyl chloride, this document takes special

care to distinguish between the two. This guide includes a detailed table of physical properties,

generalized experimental protocols for the synthesis and determination of properties of

alkanesulfonyl chlorides, and a visual representation of a typical synthetic workflow. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of chemistry and drug development.

Introduction
2-Butanesulfonyl chloride, also known as sec-butylsulfonyl chloride, is a reactive organosulfur

compound that serves as an important building block in the synthesis of a variety of organic

molecules, including pharmaceuticals and agrochemicals. Its utility stems from the electrophilic

nature of the sulfonyl chloride group, which readily reacts with nucleophiles to form

sulfonamides, sulfonate esters, and other sulfur-containing derivatives. An accurate

understanding of its physical properties is essential for its safe handling, application in chemical

reactions, and for the purification of its products.
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This guide summarizes the available quantitative data on the physical properties of 2-

butanesulfonyl chloride and provides general experimental methodologies relevant to its

synthesis and characterization.

Physical Properties of 2-Butanesulfonyl Chloride
The physical properties of 2-butanesulfonyl chloride are summarized in the table below. For

comparative purposes, the well-documented properties of its isomer, 1-butanesulfonyl chloride,

are also included where available, with clear differentiation.

Property 2-Butanesulfonyl Chloride 1-Butanesulfonyl Chloride

CAS Number 4375-72-8[1][2][3][4] 2386-60-9[5][6][7][8]

Molecular Formula C4H9ClO2S[1][2][3][4] C4H9ClO2S[5][6][7][8]

Molecular Weight 156.63 g/mol [1][2][3] 156.63 g/mol [5][6][7][8]

Appearance Colorless liquid
Clear colorless to light yellow

or light orange liquid[5]

Density 1.2 ± 0.1 g/cm³[1] 1.208 g/mL at 25 °C[5][7]

Boiling Point 195.0 ± 9.0 °C at 760 mmHg[1] 80-81 °C at 9 mmHg[5][7]

Melting Point Not available -29 °C[5][6]

Refractive Index 1.449[1] n20/D 1.454[5][7]

Solubility Reacts with water[5][9] Decomposes in water[5][9]

Flash Point 71.7 ± 18.7 °C[1] 175 °F (79.4 °C)[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-

butanesulfonyl chloride are not readily available in the literature. However, standard

methodologies for the synthesis and characterization of alkanesulfonyl chlorides can be

applied.

Synthesis of Alkanesulfonyl Chlorides
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A common method for the synthesis of alkanesulfonyl chlorides is the oxidative chlorination of

corresponding thiols or their derivatives. One modern and environmentally conscious approach

involves the bleach-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts.[10][11]

General Protocol:

Formation of S-sec-butyl isothiourea salt: Sec-butyl bromide is reacted with thiourea in a

suitable solvent (e.g., ethanol) under reflux to form the S-sec-butyl isothiourea salt.

Oxidative Chlorosulfonation: The S-sec-butyl isothiourea salt is then subjected to oxidative

chlorination. A mixture of the salt in an organic solvent (e.g., dichloromethane) and aqueous

hydrochloric acid is cooled to a low temperature (e.g., -5 °C).

Addition of Bleach: Commercial bleach (sodium hypochlorite solution) is added dropwise to

the vigorously stirred mixture while maintaining the low temperature. The reaction is typically

monitored by TLC.

Work-up: Upon completion, the excess oxidant is quenched with a reducing agent (e.g.,

sodium sulfite solution). The organic layer is separated, washed with water and brine, dried

over an anhydrous salt (e.g., magnesium sulfate), and the solvent is removed under reduced

pressure.

Purification: The crude 2-butanesulfonyl chloride is then purified by vacuum distillation.

Determination of Physical Properties
Standard laboratory procedures are employed to determine the physical properties of the

purified 2-butanesulfonyl chloride.

Density: A calibrated pycnometer is used to measure the density of the liquid at a specific

temperature.

Boiling Point: The boiling point is determined at a specific pressure using distillation

apparatus. For higher accuracy, a vacuum distillation setup can be used to measure the

boiling point at reduced pressure, which can then be extrapolated to atmospheric pressure

using a nomograph.
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Refractive Index: An Abbe refractometer is used to measure the refractive index of the liquid

at a controlled temperature, typically at the sodium D-line (589 nm).

Solubility: Qualitative solubility tests are performed by adding a small amount of 2-

butanesulfonyl chloride to various solvents (e.g., water, common organic solvents) at a

specific temperature. Quantitative solubility is determined by preparing a saturated solution

and measuring the concentration of the solute. Given its reactivity, its decomposition in protic

solvents like water should be noted.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of an

alkanesulfonyl chloride, which is applicable to 2-butanesulfonyl chloride.
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Caption: Generalized workflow for the synthesis of 2-butanesulfonyl chloride.

Conclusion
This technical guide provides a consolidated source of information on the physical properties of

2-butanesulfonyl chloride. While some data, such as a precise melting point, remains to be

experimentally determined and published, the provided information on its density, boiling point,

and refractive index serves as a valuable reference for its application in a laboratory and

industrial setting. The outlined experimental protocols offer a general framework for its
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synthesis and the determination of its physical characteristics. It is imperative for researchers to

exercise caution and refer to safety data sheets before handling this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1271410?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/4375-72-8.html
https://www.scbt.com/p/2-butylsulfonyl-chloride-4375-72-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3235306.htm
https://www.chemicalbook.com/msds/butane-2-sulfonyl-chloride.htm
https://www.lookchem.com/404.htm
https://www.chemsynthesis.com/base/chemical-structure-29132.html
https://www.sigmaaldrich.com/US/en/product/aldrich/263605
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1139240.htm
https://www.chemnet.com/cas/en/2386-60-9/1-Butanesulfonyl-chloride.html
https://www.organic-chemistry.org/synthesis/C1S/sulfonylchlorides.shtm
https://www.organic-chemistry.org/abstracts/lit4/321.shtm
https://www.organic-chemistry.org/abstracts/lit4/321.shtm
https://www.benchchem.com/product/b1271410#physical-properties-of-2-butanesulfonyl-chloride
https://www.benchchem.com/product/b1271410#physical-properties-of-2-butanesulfonyl-chloride
https://www.benchchem.com/product/b1271410#physical-properties-of-2-butanesulfonyl-chloride
https://www.benchchem.com/product/b1271410#physical-properties-of-2-butanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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